Cas no 155819-07-1 (1-acetyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde)

• Product Name: 1-acetyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
• CAS No: 155819-07-1
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD12027500
• CID: 1064379
• PubChem ID: 10419967
• Update Time: 2025-05-26

1-acetyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-3-formyl-7-azaindole
• 1-Acetyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
• 1-acetylpyrrolo[5,4-b]pyridine-3-carbaldehyde
• 1-ethanoylpyrrolo[5,4-b]pyridine-3-carbaldehyde
• 1-acetyl-3-pyrrolo[5,4-b]pyridinecarboxaldehyde
• 1-Acetyl-1H-pyrrolo[2,3-b]pyridine-3-carboxaldehyde
• AB92090
• SCHEMBL2491259
• DB-363197
• D82198
• J-009231
• MFCD12027500
• 1-acetylpyrrolo[2,3-b]pyridine-3-carbaldehyde
• STK504814
• 155819-07-1
• BS-15255
• CS-0155052
• ALBB-007807
• AKOS005171750
• 1-acetyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde

• MDL： MFCD12027500
• Inchi： 1S/C10H8N2O2/c1-7(14)12-5-8(6-13)9-3-2-4-11-10(9)12/h2-6H,1H3
• InChI Key： LWAZRVDLUPXTIJ-UHFFFAOYSA-N
• SMILES： O=C(C)N1C=C(C=O)C2=CC=CN=C12

Computed Properties

• Exact Mass: 188.05900
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 51.96000
• LogP: 1.50890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1-acetyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde

Introduction to 1-acetyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (CAS No. 155819-07-1)

1-acetyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde is a structurally fascinating heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 155819-07-1, belongs to the class of pyrrolopyridine derivatives, which are known for their broad spectrum of biological activities. The presence of both an acetyl group and an aldehyde functionality in its molecular structure makes it a versatile scaffold for the development of novel bioactive molecules.

The chemical structure of 1-acetyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde consists of a fused ring system comprising a pyrrole ring and a pyridine ring, with an acetyl group attached to the 1-position and an aldehyde group at the 3-position. This arrangement not only imparts unique electronic and steric properties to the molecule but also opens up numerous possibilities for further functionalization. Such structural features are highly coveted in drug discovery efforts, as they can influence both the solubility and binding affinity of the compound towards biological targets.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from heterocyclic compounds. Among these, 1H-pyrrolo[2,3-b]pyridine derivatives have emerged as particularly promising candidates due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have shown that certain pyrrolopyridines exhibit inhibitory activity against enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammation.

The aldehyde group in 1-acetyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde serves as a reactive handle for further chemical modifications. This functionality allows for the formation of Schiff bases, imines, and other adducts through condensation reactions with various nitrogen-containing compounds. Such modifications can be exploited to fine-tune the pharmacological properties of the molecule, potentially enhancing its potency or selectivity against specific biological targets.

One of the most compelling aspects of 1-acetyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde is its potential application in the development of small-molecule inhibitors for targeted therapies. Recent advances in computational chemistry have enabled researchers to predict binding modes and interactions between this compound and its intended biological targets with remarkable accuracy. These computational studies have suggested that derivatives of this scaffold could be effective in disrupting key signaling pathways involved in diseases such as neurodegeneration and autoimmune disorders.

The synthesis of 1-acetyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. The use of advanced catalytic systems has also been explored to streamline these processes while maintaining high regioselectivity.

From a medicinal chemistry perspective, the acetyl and aldehyde groups provide distinct opportunities for derivatization. The acetyl moiety can be hydrolyzed or converted into other functional groups such as esters or amides, while the aldehyde group can undergo reduction to form alcohols or condensation with secondary amines to yield imines. These transformations allow chemists to explore a wide range of structural variations rapidly, facilitating high-throughput screening programs aimed at identifying lead compounds.

Recent publications have highlighted the utility of 1-acetyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde as a building block in drug discovery campaigns. For example, researchers have reported on its use in generating libraries of diversified analogs through combinatorial chemistry approaches. These libraries have been screened against various biological assays to identify compounds with desirable pharmacokinetic profiles. Such efforts underscore the importance of this compound as a versatile intermediate in medicinal chemistry.

The pharmacological profile of 1-acetyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde is still under active investigation. Preliminary studies suggest that it may exhibit properties such as anti-inflammatory effects or modulation of neurotransmitter receptors. However, more extensive research is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential for translating these initial findings into tangible therapeutic benefits.

In conclusion,1-acetyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (CAS No. 155819-07-1) represents a structurally intriguing compound with significant promise in pharmaceutical applications. Its unique scaffold and reactive functional groups make it an attractive candidate for further exploration in drug discovery programs aimed at treating diverse diseases. As our understanding of its biological properties continues to grow, this molecule is poised to play an important role in the development of next-generation therapeutics.